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Introduction
The microscopic examination of Giemsa-stained thick and thin blood smears remains the gold

standard for the diagnosis of malaria. Azure II Eosinate is a critical component of

Romanowsky stains, including the widely used Giemsa stain. This application note provides a

detailed protocol for the preparation and use of Azure II Eosinate-based stain for the detection

and speciation of Plasmodium parasites in blood smears.

Azure II Eosinate is a compound formed from the mixing of Azure B (a product of methylene

blue oxidation), Methylene Blue, and Eosin Y dyes.[1][2] This combination results in the

"Romanowsky effect," which produces a spectrum of colors that allows for the clear

differentiation of cellular components and blood parasites.[3] The basic dyes, azure B and

methylene blue, stain acidic components of the cell, such as chromatin, blue-purple, while the

acidic dye, eosin Y, stains basic components, like hemoglobin and eosinophil granules, pink-

orange.[4][5]

Principle of Staining
The differential staining of malaria parasites and red blood cells is based on the chemical

affinities of the cellular components for the acidic and basic dyes in the Azure II Eosinate
mixture. The parasite's chromatin (DNA) is acidic and therefore binds to the basic dyes (Azure

B and Methylene Blue), staining the nucleus a distinct red-purple. The parasite's cytoplasm,
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being basic, binds to the acidic eosin dye, staining it blue.[6] This polychromatic staining allows

for the clear visualization of parasite morphology, which is essential for species identification.

For optimal staining of parasitic stippling, such as Schüffner's dots in Plasmodium vivax, a

buffered pH of 7.2 is crucial.[7]

Materials and Reagents
Reagents for Stain Preparation

Azure II Eosinate powder

Azure II powder

Glycerol, analytical grade

Methanol, acetone-free, analytical grade

Phosphate buffer, pH 7.2 (see section 3.3 for preparation)

Equipment
Glass bottles with stoppers

Heating plate or water bath

Magnetic stirrer and stir bars

Filtration apparatus with Whatman No. 1 filter paper

Graduated cylinders

Coplin staining jars

Microscope slides

Micropipettes

Microscope with oil immersion objective (100x)
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Preparation of Solutions
3.3.1 Stock Giemsa Stain Solution (from Azure II Eosinate)

A common method for preparing a stock Giemsa solution using Azure II Eosinate is as follows:

Reagent Amount

Azure II Eosinate 3.0 g

Azure II 0.8 g

Glycerol 250 mL

Methanol (acetone-free) 250 mL

Procedure:

Combine the Azure II Eosinate and Azure II powders in a clean, dry glass bottle.

Add the glycerol and methanol to the bottle.[1]

Stir the mixture well to dissolve the powders.

Heat the solution in a water bath at 50-60°C for 60 minutes with intermittent stirring.[1]

Allow the solution to cool to room temperature.

Filter the stock solution before use. The stock solution improves with age and should be

stored in a tightly stoppered bottle at room temperature.[7]

3.3.2 Phosphate Buffer (pH 7.2)

Reagent Amount

Disodium phosphate (Na₂HPO₄) 59.24 g

Sodium dihydrogen phosphate (NaH₂PO₄·H₂O) 36.38 g

Deionized water 1000 mL
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Procedure:

Dissolve the salts in the deionized water.

Verify the pH is 7.2 and adjust if necessary.

This stock buffer can be diluted 1:10 with deionized water for a working buffer solution.[7]

3.3.3 Working Stain Solution

Two common concentrations for the working stain solution are a 3% solution for the slow

method and a 10% solution for the rapid method.

3% Giemsa Solution: Dilute 3 mL of stock Giemsa stain with 97 mL of buffered water (pH

7.2).

10% Giemsa Solution: Dilute 10 mL of stock Giemsa stain with 90 mL of buffered water (pH

7.2).

Experimental Protocols
Blood Smear Preparation
4.1.1 Thin Blood Smear

Place a small drop of blood approximately 1-2 cm from the frosted end of a clean

microscope slide.

Hold a second "spreader" slide at a 30-45° angle to the first slide and draw it back to touch

the drop of blood.

Allow the blood to spread along the edge of the spreader slide.

Push the spreader slide forward in a smooth, rapid motion to create a feathered edge.

Air dry the thin smear completely.

Fix the thin smear by immersing it in absolute methanol for 30 seconds to 1 minute.
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Allow the slide to air dry.

4.1.2 Thick Blood Smear

Place a larger drop of blood in the center of a clean microscope slide.

Using the corner of another slide, spread the blood in a circular motion to an area of about

1.5 cm in diameter.

Allow the thick smear to air dry completely in a horizontal position for at least 6 hours,

protected from dust and insects. Do not fix the thick smear.

Staining Procedure
4.2.1 Rapid Method (10% Giemsa)

Place the slide with the fixed thin smear and unfixed thick smear on a staining rack.

Flood the slide with the 10% working Giemsa solution.

Allow the stain to act for 10-20 minutes.

Gently wash the slide by immersing it in a jar of buffered water (pH 7.2) or by gently running

buffered water over the slide.

Air dry the slide in a vertical position.

4.2.2 Slow Method (3% Giemsa)

Place the slide with the fixed thin smear and unfixed thick smear in a Coplin jar.

Fill the jar with the 3% working Giemsa solution, ensuring the smears are fully submerged.

Stain for 30-45 minutes.

Gently wash the slide by immersing it in a jar of buffered water (pH 7.2) for 3-5 minutes.

Air dry the slide in a vertical position.
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Data Presentation
The following table summarizes key quantitative data for the Azure II Eosinate staining

protocol for malaria diagnosis.

Parameter Slow Method (3% Giemsa)
Rapid Method (10%
Giemsa)

Stain Concentration 3% in buffered water (pH 7.2) 10% in buffered water (pH 7.2)

Staining Time 30-45 minutes 10-20 minutes

Optimal pH 7.2 7.2

Sensitivity 100% (at 30 min)[8] 100% (at 10 min)[8]

Specificity 100% (at 30 min)[8] 100% (at 10 min)[8]

Visualization of Experimental Workflow
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4. Fix Thin Smear
(Methanol)

5. Prepare Working
Azure II Eosinate Stain

(e.g., 3% or 10% Giemsa)
6. Stain Slide 7. Wash with
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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